Cas no 2228500-45-4 (2-1-(4,5-difluoro-2-nitrophenyl)cyclopropylethan-1-amine)

• Product Name: 2-1-(4,5-difluoro-2-nitrophenyl)cyclopropylethan-1-amine
• CAS No: 2228500-45-4
• MF: C₁₁H₁₂F₂N₂O₂
• MW: 242.221989631653
• CID: 5766829
• PubChem ID: 165853973
• Update Time: 2025-10-23

2-1-(4,5-difluoro-2-nitrophenyl)cyclopropylethan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2-[1-(4,5-difluoro-2-nitrophenyl)cyclopropyl]ethan-1-amine
• 2228500-45-4
• EN300-1818611
• 2-1-(4,5-difluoro-2-nitrophenyl)cyclopropylethan-1-amine

• Inchi： 1S/C11H12F2N2O2/c12-8-5-7(11(1-2-11)3-4-14)10(15(16)17)6-9(8)13/h5-6H,1-4,14H2
• InChI Key： MUFVQMHWZQPJIH-UHFFFAOYSA-N
• SMILES： FC1C(=CC(=C(C=1)C1(CCN)CC1)[N+](=O)[O-])F

Computed Properties

• Exact Mass: 242.08668395g/mol
• Monoisotopic Mass: 242.08668395g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 304
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 71.8Ų

Additional information on 2-1-(4,5-difluoro-2-nitrophenyl)cyclopropylethan-1-amine

Professional Introduction to Compound with CAS No. 2228500-45-4 and Product Name: 2-1-(4,5-difluoro-2-nitrophenyl)cyclopropylethan-1-amine

The compound with the CAS number 2228500-45-4 and the product name 2-1-(4,5-difluoro-2-nitrophenyl)cyclopropylethan-1-amine represents a significant advancement in the field of pharmaceutical chemistry. This molecule, characterized by its unique structural features, has garnered attention for its potential applications in drug development and medicinal chemistry. The presence of both difluoro and nitro substituents in the phenyl ring, combined with the cyclopropyl ethanamine moiety, contributes to its distinct chemical properties and reactivity. Such structural motifs are often explored for their ability to modulate biological pathways, making this compound a subject of considerable interest in contemporary research.

In recent years, the pharmaceutical industry has witnessed a surge in the exploration of fluorinated aromatic compounds due to their enhanced metabolic stability and improved binding affinity to biological targets. The 4,5-difluoro group in the phenyl ring of this compound is particularly noteworthy, as fluorine atoms can significantly influence the electronic distribution and steric environment of a molecule. This alteration can lead to more potent and selective interactions with enzymes and receptors, which are critical for drug efficacy. The nitro group further contributes to the compound's reactivity, enabling various functionalization strategies that can be leveraged in synthetic chemistry. These features make 2-1-(4,5-difluoro-2-nitrophenyl)cyclopropylethan-1-amine a versatile scaffold for designing novel therapeutic agents.

The cyclopropyl ethanamine moiety is another key structural element that distinguishes this compound from others in its class. Cyclopropane rings are known for their unique conformational rigidity, which can improve pharmacokinetic properties such as oral bioavailability and blood-brain barrier penetration. Additionally, the amine group provides a site for further derivatization, allowing chemists to fine-tune the compound's properties for specific applications. This combination of structural features positions 2-1-(4,5-difluoro-2-nitrophenyl)cyclopropylethan-1-amine as a promising candidate for further investigation in both academic research and industrial drug development.

Recent studies have highlighted the importance of fluorinated nitroaromatics in medicinal chemistry. These compounds have shown promise in various therapeutic areas, including oncology, inflammation, and infectious diseases. The electron-withdrawing nature of the nitro group enhances binding interactions by increasing the electrophilicity of key pharmacophoric sites. Meanwhile, the fluorine atoms contribute to lipophilicity and metabolic stability, which are crucial factors in drug design. The structural complexity of 2-1-(4,5-difluoro-2-nitrophenyl)cyclopropylethan-1-amine aligns well with these trends, making it an attractive candidate for exploring new therapeutic modalities.

The synthesis of this compound involves multiple steps that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions and transition-metal-mediated transformations, are often employed to construct the desired framework efficiently. The presence of both difluoro and nitro substituents necessitates careful optimization to minimize unwanted side reactions while maximizing target molecule formation. Such synthetic challenges underscore the compound's complexity but also highlight its potential as a valuable building block for more sophisticated drug candidates.

In conclusion, 2-1-(4,5-difluoro-2-nitrophenyl)cyclopropylethan-1-amine (CAS No. 2228500-45-4) represents a significant advancement in pharmaceutical chemistry due to its unique structural features and potential therapeutic applications. The combination of difluoro, nitro, and cyclopropyl ethanamine moieties contributes to its distinct chemical properties and reactivity, making it a versatile scaffold for drug design. Recent research trends in fluorinated nitroaromatics further reinforce its importance as a promising candidate for exploring new therapeutic modalities. As synthetic methodologies continue to evolve, compounds like this one will play an increasingly vital role in the development of next-generation pharmaceuticals.